Cas no 6628-68-8 (Diethyl (2-Phenylethyl)malonate)

• Product Name: Diethyl (2-Phenylethyl)malonate
• CAS No: 6628-68-8
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• MDL: MFCD00026887
• CID: 515202
• PubChem ID: 81119
• Update Time: 2025-06-07

Diethyl (2-Phenylethyl)malonate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(2-phenylethyl)-, 1,3-diethyl ester
• Diethyl (2-phenylethyl)malonate
• diethyl 2-(2-phenylethyl)propanedioate
• diethyl 2-phenethylmalonate
• 2-phenethylmalonic acid diethyl ester
• Diethyl 2-phenylethylmalonate
• Diethyl ester of 2-Phenethylmalonic acid
• diethyl phenethylmalonate
• UNII-B2PBR87FLJ
• AI3-02939
• Propanedioic acid,2-(2-phenylethyl)-,1,3-diethyl ester
• NSC60931
• A918135
• DTXSID00216482
• EINECS 229-610-7
• FT-0636208
• N10385
• ethyl 2-ethoxycarbonyl-4-phenylbutanoate
• B2PBR87FLJ
• AKOS005216003
• diethyl 2-(phenylethyl)malonoate
• Diethyl2-phenethylmalonate
• Diethyl 2-(2-phenylethyl)malonate #
• NCIOpen2_002651
• SCHEMBL935980
• NSC-60931
• NSC 60931
• MFCD00026887
• Propanedioic acid, 2-(2-phenylethyl)-, 1,3-diethyl ester
• Propanedioic acid, 2-(2-phenylethyl)-, diethyl ester
• CS-0151878
• Propanedioic acid, (2-phenylethyl)-, diethyl ester
• AS-10526
• Diethyl 2-(2-phenylethyl)malonate
• diethyl 2-(2-phenylethyl)malonoate
• SY045472
• diethyl benzylmethylmalonate
• NS00036004
• 6628-68-8
• diethyl phenylethylmalonate
• 2-phenethyl-malonic acid diethyl ester
• DB-054908
• 1,3-diethyl 2-(2-phenylethyl)propanedioate
• Diethyl (2-Phenylethyl)malonate

• MDL： MFCD00026887
• Inchi： 1S/C15H20O4/c1-3-18-14(16)13(15(17)19-4-2)11-10-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3
• InChI Key： LMFLGETWXFOVMQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 264.13600
• Monoisotopic Mass: 264.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.078
• Boiling Point: 112-114°C 0,2mm
• Flash Point: 171.3 °C
• Refractive Index: 1.495
• PSA: 52.60000
• LogP: 2.36160

Diethyl (2-Phenylethyl)malonate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Diethyl (2-Phenylethyl)malonate

Diethyl (2-Phenylethyl)malonate: An Overview of CAS No. 6628-68-8

Diethyl (2-Phenylethyl)malonate, with the CAS number 6628-68-8, is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a malonate moiety and a phenylethyl group, making it an important intermediate in various chemical processes.

The chemical formula of Diethyl (2-Phenylethyl)malonate is C₁₄H₁₈O₄. It is a colorless liquid with a molecular weight of 250.29 g/mol. The compound exhibits excellent solubility in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in a wide range of applications.

In the realm of organic synthesis, Diethyl (2-Phenylethyl)malonate serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional groups allow for the introduction of various substituents through selective chemical transformations. Recent studies have explored its potential in the synthesis of biologically active compounds, such as pharmaceuticals and agrochemicals. For instance, researchers at the University of California, Berkeley, have utilized this compound to develop novel antiviral agents with promising efficacy against influenza viruses.

In the pharmaceutical industry, Diethyl (2-Phenylethyl)malonate has shown potential as an intermediate in the synthesis of drugs targeting neurological disorders. A study published in the Journal of Medicinal Chemistry highlighted its use in the development of compounds that can modulate GABA receptors, which are crucial for treating conditions such as epilepsy and anxiety disorders. The compound's ability to undergo selective functionalization makes it an attractive candidate for drug discovery and development.

Beyond its applications in pharmaceuticals, Diethyl (2-Phenylethyl)malonate has also found use in materials science. Its unique properties make it suitable for the synthesis of polymers and other advanced materials. Researchers at the Massachusetts Institute of Technology have explored its potential in the development of biodegradable polymers for environmental applications. These polymers can be used in packaging materials and biomedical devices, offering sustainable alternatives to traditional petroleum-based plastics.

The safety profile of Diethyl (2-Phenylethyl)malonate is an important consideration for its industrial applications. Extensive toxicological studies have shown that it is generally safe when handled under appropriate conditions. However, like many organic compounds, it should be stored and used with proper precautions to avoid exposure to skin and eyes. The compound is not classified as a hazardous material under current regulations, but users should always refer to material safety data sheets (MSDS) for detailed handling instructions.

In conclusion, Diethyl (2-Phenylethyl)malonate, with CAS number 6628-68-8, is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for scientists and researchers working on innovative solutions across various fields. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.